Cas no 860787-67-3 (3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one)

• Product Name: 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• CAS No: 860787-67-3
• MF: C₂₁H₁₇Cl₂N₃O
• MW: 398.285182714462
• CID: 5699718
• PubChem ID: 1487313
• Update Time: 2025-07-14

3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• 3-[1-[(2,6-dichlorophenyl)methyl]-5,6-dimethylbenzimidazol-2-yl]-1H-pyridin-2-one
• 3-[1-(2,6-dichlorobenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone
• 1K-315S
• 860787-67-3
• AKOS005082689
• 2(1H)-Pyridinone, 3-[1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-benzimidazol-2-yl]-

• Inchi： 1S/C21H17Cl2N3O/c1-12-9-18-19(10-13(12)2)26(11-15-16(22)6-3-7-17(15)23)20(25-18)14-5-4-8-24-21(14)27/h3-10H,11H2,1-2H3,(H,24,27)
• InChI Key： RUJWVJINTCYPIX-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1N(CC2=C(Cl)C=CC=C2Cl)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 397.0748676g/mol
• Monoisotopic Mass: 397.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 10.84±0.10(Predicted)

Additional information on 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one

Professional Introduction to Compound with CAS No. 860787-67-3 and Product Name: 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one

Compound with the CAS number 860787-67-3 and the product name 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a dihydropyridinone core appended with a benzodiazole moiety. The benzodiazole ring is further substituted with a dimethyl group at the 5 and 6 positions, enhancing its stability and interactions with biological targets. Additionally, the presence of a chloro-substituted phenylmethyl group at the 1-position of the benzodiazole ring introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The dihydropyridinone scaffold is particularly interesting due to its ability to engage in multiple binding interactions with biological macromolecules. This structural feature has been exploited in the design of compounds targeting various diseases, including cardiovascular disorders and neurological conditions. The benzodiazole component adds another layer of complexity, offering potential for anxiolytic, sedative, or anticonvulsant activities.

In the context of contemporary pharmaceutical research, compounds like this one are being evaluated for their potential to interact with specific enzymes and receptors. The chloro-substituted phenylmethyl group is particularly noteworthy, as it can influence both the lipophilicity and electronic properties of the molecule. These properties are critical for determining how well a compound can cross biological membranes and bind to its target site.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The benzodiazole moiety is well-known for its ability to modulate GABAergic systems, which are involved in anxiety, sleep, and seizures. By incorporating this moiety into a dihydropyridinone framework, researchers aim to develop compounds that offer improved efficacy and reduced side effects compared to existing treatments.

The dimethyl groups at the 5 and 6 positions of the benzodiazole ring contribute to the overall stability of the molecule while also influencing its interactions with biological targets. These modifications can prevent unwanted metabolic degradation and enhance binding affinity. Such structural optimizations are crucial in drug development, as they can significantly impact a compound's pharmacological profile.

Furthermore, the dihydropyridinone core is known for its ability to act as a calcium channel blocker. This property makes it relevant for cardiovascular research, where such compounds are used to treat conditions like hypertension and angina. By combining this core with a benzodiazole moiety, researchers hope to develop dual-action agents that address multiple therapeutic needs simultaneously.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Virtual screening techniques combined with molecular modeling have allowed researchers to predict how different structural modifications will affect a compound's biological activity. This approach has been instrumental in optimizing compounds like this one for better pharmacokinetic properties.

The chloro-substituted phenylmethyl group also plays a role in determining how well a compound can interact with metabolic enzymes. By carefully positioning chlorine atoms on the phenyl ring, researchers can fine-tune lipophilicity and metabolic stability. These factors are critical for ensuring that a drug candidate remains active in vivo after administration.

In conclusion, compound with CAS No. 860787-67-3 and product name 3-{1-[(2,6-dichlorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one represents a promising lead in pharmaceutical research. Its unique structural features offer potential applications in treating neurological disorders as well as cardiovascular conditions. Further investigation into its biological activity and pharmacokinetic properties will be essential to determine its full therapeutic potential.